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Introduction

(1R)-IDH889 is the inactive isomer of IDH889, a potent, orally available, and brain-penetrant
allosteric inhibitor of mutant isocitrate dehydrogenase 1 (IDH1).[1] IDH1 mutations are
frequently observed in several cancers, including glioma, acute myeloid leukemia (AML), and
cholangiocarcinoma. These mutations confer a neomorphic enzyme activity, leading to the
conversion of a-ketoglutarate (a-KG) to the oncometabolite D-2-hydroxyglutarate (2-HG).[2]
High levels of 2-HG are implicated in tumorigenesis through epigenetic dysregulation and
altered cellular metabolism.[2]

The active compound, IDH889, selectively inhibits IDH1 R132 mutations, leading to a reduction
in 2-HG levels.[3] As the stereoisomer, (1R)-IDH889 is an essential tool for preclinical research,
serving as a negative control to distinguish the specific effects of IDH1 inhibition by IDH889
from any potential off-target or non-specific effects of the chemical scaffold. These application
notes provide detailed protocols for the preparation of an oral formulation of (1R)-IDH889 and
its use in key in vitro and in vivo experiments.
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Data Presentation

The following tables summarize the in vitro potency of the active isomer, IDH889. For (1R)-
IDH889, no significant inhibitory activity is expected.

Table 1: In Vitro Inhibitory Activity of IDH889

Target IC50 (uM) Assay Type

IDH1 R132H 0.02 Biochemical Assay
IDH1 R132C 0.072 Biochemical Assay
IDH1 wild-type (wt) 1.38 Biochemical Assay
Cellular 2-HG Production 0.014 Cell-Based Assay

Data sourced from MedchemExpress.[3]

Table 2: Preclinical Pharmacokinetic Parameters of IDH889 in Mice

Dose (mg/kg) Route Cmax (uM) AUC (pM-h)
10 Oral 1.7 3.6
100 Oral 14.2 55.5

This data for the active isomer IDH889 provides a pharmacokinetic reference. Similar exposure
levels can be targeted for (1R)-IDH889 in negative control arms of in vivo studies.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the targeted signaling pathway and a general experimental
workflow for evaluating IDH1 inhibitors.
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Caption: Mutant IDH1 Signaling Pathway and Point of Intervention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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